2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole

• Molecular Formula: C10H9F2NO2
• Molecular Weight: 213.18 g/mol
• IUPAC Name: 2-(difluoromethyl)-6-ethoxy-1,3-benzoxazole
• InChI: InChI=1S/C10H9F2NO2/c1-2-14-6-3-4-7-8(5-6)15-10(13-7)9(11)12/h3-5,9H,2H2,1H3
• InChI Key: MNVBKTLZXNTYRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(O2)C(F)F

Description

2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole is a chemical compound that belongs to the class of benzoxazoles. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. The presence of difluoromethyl and ethoxy groups in this compound makes it particularly interesting for various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole typically involves the condensation of 2-aminophenol with an appropriate aldehyde or ketone, followed by cyclization. The reaction conditions often require the use of catalysts such as sodium tert-butoxide and elemental sulfur .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The difluoromethyl and ethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted benzoxazoles.

Scientific Research Applications

2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the development of new materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may act on the phosphatidylinositol 3-kinase (PI3K) pathway, which is involved in cell growth and survival .

Comparison with Similar Compounds

• 2-(Difluoromethyl)sulfonylbenzo[d]thiazole
• 3-Difluoromethyl benzoxazole-2-thiones

Comparison: Compared to these similar compounds, 2-(Difluoromethyl)-6-ethoxybenzo[d]oxazole exhibits unique properties due to the presence of both difluoromethyl and ethoxy groups